Cas no 1251693-96-5 (N-ethyl-4-[4-(3-methylphenyl)piperazine-1-carbonyl]-1,3-thiazole-2-carboxamide)

• Product Name: N-ethyl-4-[4-(3-methylphenyl)piperazine-1-carbonyl]-1,3-thiazole-2-carboxamide
• CAS No: 1251693-96-5
• MF: C₁₈H₂₂N₄O₂S
• MW: 358.457882404327
• CID: 5821453
• PubChem ID: 49666228
• Update Time: 2025-05-24

N-ethyl-4-[4-(3-methylphenyl)piperazine-1-carbonyl]-1,3-thiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-4-[4-(3-methylphenyl)piperazine-1-carbonyl]-1,3-thiazole-2-carboxamide
• AKOS021885776
• N-ethyl-4-(4-(m-tolyl)piperazine-1-carbonyl)thiazole-2-carboxamide
• 1251693-96-5
• F3406-8608

• Inchi： 1S/C18H22N4O2S/c1-3-19-16(23)17-20-15(12-25-17)18(24)22-9-7-21(8-10-22)14-6-4-5-13(2)11-14/h4-6,11-12H,3,7-10H2,1-2H3,(H,19,23)
• InChI Key： MXLSBBNUNYCAIR-UHFFFAOYSA-N
• SMILES： S1C=C(C(N2CCN(C3=CC=CC(C)=C3)CC2)=O)N=C1C(NCC)=O

Computed Properties

• Exact Mass: 358.14634713g/mol
• Monoisotopic Mass: 358.14634713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 93.8Ų

Additional information on N-ethyl-4-[4-(3-methylphenyl)piperazine-1-carbonyl]-1,3-thiazole-2-carboxamide

N-ethyl-4-[4-(3-methylphenyl)piperazine-1-carbonyl]-1,3-thiazole-2-carboxamide (CAS No. 1251693-96-5): A Comprehensive Overview

N-ethyl-4-[4-(3-methylphenyl)piperazine-1-carbonyl]-1,3-thiazole-2-carboxamide (CAS No. 1251693-96-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of thiazole and piperazine, two key heterocyclic structures that are widely used in the development of novel therapeutic agents. The unique combination of these structural elements endows the compound with a range of biological activities, making it a promising candidate for various medical applications.

The chemical structure of N-ethyl-4-[4-(3-methylphenyl)piperazine-1-carbonyl]-1,3-thiazole-2-carboxamide is characterized by a central thiazole ring, which is substituted with an N-ethylcarboxamide group and a piperazine moiety. The piperazine ring is further functionalized with a 4-(3-methylphenyl)carbonyl group, adding to the compound's complexity and potential biological activity. This intricate structure has been the subject of extensive research, particularly in the context of its pharmacological properties and potential therapeutic applications.

Recent studies have highlighted the potential of N-ethyl-4-[4-(3-methylphenyl)piperazine-1-carbonyl]-1,3-thiazole-2-carboxamide as an inhibitor of specific enzymes and receptors involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes implicated in cancer progression and other proliferative disorders. The ability to selectively target these kinases makes N-ethyl-4-[4-(3-methylphenyl)piperazine-1-carbonyl]-1,3-thiazole-2-carboxamide a valuable tool in the development of targeted cancer therapies.

In addition to its anti-cancer properties, N-ethyl-4-[4-(3-methylphenyl)piperazine-1-carbonyl]-1,3-thiazole-2-carboxamide has also been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively modulate the activity of inflammatory cytokines and enzymes, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that N-ethyl-4-[4-(3-methylphenyl)piperazine-1-carbonyl]-1,3-thiazole-2-carboxamide may have therapeutic applications in inflammatory diseases such as arthritis and asthma.

The pharmacokinetic properties of N-ethyl-4-[4-(3-methylphenyl)piperazine-1-carbonyl]-1,3-thiazole-2-carboxamide have also been studied in detail. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as an oral therapeutic agent. The compound's high bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of N-ethyl-4-[4-(3-methylphenyl)piperazine-1-carbonyl]-1,3-thiazole-2-carboxamide in various disease models. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit. These findings have paved the way for more advanced clinical studies to further validate its potential as a novel therapeutic agent.

The synthesis of N-ethyl-4-[4-(3-methylphenyl)piperazine-1-carbonyl]-1,3-thiazole-2-carboxamide involves a series of well-defined chemical reactions that can be carried out under controlled laboratory conditions. The synthetic route typically starts with the formation of the thiazole core through a condensation reaction between 2-aminothiophenol and an appropriate carboxylic acid derivative. Subsequent functionalization steps involve the introduction of the N-ethylcarboxamide group and the piperazine moiety through coupling reactions with suitable reagents.

The structural diversity and functional versatility of N-ethyl-4-[4-(3-methylphenyl)piperazine-1-carbonyl]-1,3-thiazole-2-carboxamide make it an excellent platform for further chemical modifications. Researchers are actively exploring various derivatives of this compound to optimize its pharmacological properties and enhance its therapeutic potential. These efforts include modifications to the thiazole ring, the piperazine moiety, and other substituents to improve potency, selectivity, and pharmacokinetic profiles.

In conclusion, N-ethyl-4-[4-(3-methylphenyl)piperazine-1-carbonyl]-1,3-thiazole-2-carboxamide (CAS No. 1251693-96-5) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it a valuable candidate for further development as a novel therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, solidifying its position as an important molecule in the field.